3,7-Dimethylocta-1,3,5-triene

• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• SMILES: CC(C)C=CC=C(C)C=C
• InChI: InChI=1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5-9H,1H2,2-4H3
• InChIKey: PMRMCTRIVCIICU-UHFFFAOYSA-N

3,7-Dimethylocta-1,3,5-triene (IUPAC; CAS 29714-87-2 for the mixed-isomer commercial product, also known as β-ocimene) is an acyclic monoterpene hydrocarbon with molecular formula C₁₀H₁₆ and molecular weight 136.23 g·mol⁻¹. It belongs to the ocimene family of isomeric conjugated trienes, which includes α-ocimene (3,7-dimethyl-1,3,7-octatriene), β-ocimene (3,7-dimethyl-1,3,6-octatriene), and alloocimene (2,6-dimethyl-2,4,6-octatriene).

3,7-Dimethylocta-1,3,5-triene (Ocimene): Procurement-Grade Identity, Physicochemical Profile, and Isomeric Composition

3,7-Dimethylocta-1,3,5-triene (IUPAC; CAS 29714-87-2 for the mixed-isomer commercial product, also known as β-ocimene) is an acyclic monoterpene hydrocarbon with molecular formula C₁₀H₁₆ and molecular weight 136.23 g·mol⁻¹ [1]. It belongs to the ocimene family of isomeric conjugated trienes, which includes α-ocimene (3,7-dimethyl-1,3,7-octatriene), β-ocimene (3,7-dimethyl-1,3,6-octatriene), and alloocimene (2,6-dimethyl-2,4,6-octatriene) [2]. The (3E,5E)-configured isomer is the predominant form in commercial β-ocimene, which is typically supplied as an E:Z (trans:cis) isomeric mixture of approximately 70:30 [3]. Key physical constants include a boiling point of 175–178 °C at 760 mmHg, density of 0.77–0.82 g·cm⁻³, refractive index (n20/D) of 1.469–1.486, and a flash point of approximately 47–57 °C [1]. The compound is sparingly water-soluble (XLogP3-AA = 4.1), readily soluble in common organic solvents, and requires stabilization (e.g., BHT) against air-induced oxidation and polymerization during storage [1][4].

Isomeric mixture: E:Z ~70:30, predominantly (3E,5E)-β-ocimene

Air-sensitive; supplied with BHT stabilizer to prevent oxidation and polymerization

Soluble in common organic solvents; low water solubility (XLogP3-AA = 4.1)

• [1] PubChem Compound Summary. Ocimene (CID 6434062). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Ocimene View Source
• [2] Wikipedia (German). Ocimene. https://de.wikipedia.org/wiki/Beta-Ocimen View Source
• [3] Wadgaonkar, S. P.; Wagner, M.; Baptista, L. A.; Cortes-Huerto, R.; Frey, H.; Müller, A. H. E. Anionic Polymerization of the Terpene-Based Diene β-Ocimene: Complex Mechanism Due to Stereoisomer Reactivities. Macromolecules 2023, 56 (2), 664–677. DOI: 10.1021/acs.macromol.2c02241 View Source
• [4] Baidu Baike (Chinese Encyclopedia). 罗勒烯 (Ocimene). Density 0.796–0.804 g/cm³, boiling point 73 °C (low pressure) to 178 °C (atmospheric), flash point 46.9–57 °C, refractive index 1.484–1.492; air-sensitive, requires BHT stabilizer. View Source

Why 3,7-Dimethylocta-1,3,5-triene Cannot Be Interchanged with Myrcene, Alloocimene, or Farnesene in Research and Industrial Workflows

Although 3,7-dimethylocta-1,3,5-triene shares the molecular formula C₁₀H₁₆ with myrcene and alloocimene, and belongs to the same terpene hydrocarbon class, critical differences in double-bond conjugation pattern, stereoelectronic configuration, and resultant chemical reactivity make these compounds non-interchangeable in applications spanning atmospheric chemistry modeling, precision polymer synthesis, and pharmacological screening. The 1,3,5-conjugated triene system of ocimene confers a distinct UV absorption profile, a markedly higher gas-phase OH radical reaction rate constant compared to myrcene [1], and a unique stereoisomer-dependent polymerization behavior wherein the trans and cis isomers exhibit a ~10-fold reactivity divergence (r_trans = 3.16 vs. r_cis = 0.32) that fundamentally alters polymer microstructure control [2]. Furthermore, ocimene displays biological selectivity profiles—particularly antileishmanial activity with a selectivity index 469-fold higher than meglumine antimoniate [3]—that are compound-specific and not extrapolatable to the broader monoterpene class. Generic substitution therefore risks data non-comparability, irreproducible polymer properties, and invalid biological conclusions.

Conjugation pattern mismatch

The 1,3,5-triene system alters UV absorption and OH radical reactivity compared to myrcene’s diene; kinetic parameters may not transfer.

Stereoisomer-dependent polymerization

Trans/cis reactivity gap unique to ocimene cannot be replicated by myrcene or alloocimene; polymer microstructure control may differ.

Biological selectivity not class-general

Antileishmanial and antifungal synergy profiles are compound-specific; generic monoterpene substitution may produce non-comparable assay results.

• [1] Atkinson, R.; Aschmann, S. M.; Pitts, J. N. Rate constants for the gas‐phase reactions of the OH radical with a series of monoterpenes at 294 ± 1 K. International Journal of Chemical Kinetics 1986, 18 (3), 287–299. DOI: 10.1002/kin.550180303 View Source
• [2] Wadgaonkar, S. P.; Wagner, M.; Baptista, L. A.; Cortes-Huerto, R.; Frey, H.; Müller, A. H. E. Anionic Polymerization of the Terpene-Based Diene β-Ocimene: Complex Mechanism Due to Stereoisomer Reactivities. Macromolecules 2023, 56 (2), 664–677. DOI: 10.1021/acs.macromol.2c02241 View Source
• [3] Sousa, A. L.; et al. Cytotoxic and Antileishmanial Effects of the Monoterpene β-Ocimene. Pharmaceuticals 2023, 16 (2), 183. DOI: 10.3390/ph16020183 View Source

3,7-Dimethylocta-1,3,5-triene: Comparator-Anchored Quantitative Differentiation Evidence for Scientific Procurement Decisions

OH Radical Reactivity: 17% Higher Rate Constant Than Myrcene for Atmospheric Chemistry and SOA Formation Modeling

In a direct head-to-head relative rate study at 294 ± 1 K and atmospheric pressure, 3,7-dimethylocta-1,3,5-triene (as a cis/trans isomeric mixture) exhibited a gas-phase OH radical reaction rate constant of k = (25.0 ± 1.9) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹, compared to k = (21.3 ± 1.6) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ for myrcene—a 17.4% higher reactivity [1]. Temperature-dependent Arrhenius analysis (313–423 K) for β-ocimene + OH yielded k = (4.35 × 10⁻¹¹) exp[(579 ± 59)/T] cm³ molecule⁻¹ s⁻¹; extrapolation to 298 K gives k ≈ 3.03 × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹ [2]. The higher OH reactivity of ocimene translates to a shorter estimated tropospheric lifetime with respect to OH radical reaction, which directly impacts atmospheric residence time calculations and SOA yield predictions [1][2].

OH Rate Constant

Head-to-head

Ocimene: 25.0 ± 1.9 ×10⁻¹¹ cm³ molecule⁻¹ s⁻¹ Myrcene: 21.3 ± 1.6 ×10⁻¹¹ cm³ molecule⁻¹ s⁻¹ 17.4% higher reactivity

Supports atmospheric chemistry modeling context

Reported at 294 K, 1 atm; direct relative rate study

Evidence Dimension	Gas-phase OH radical reaction rate constant at 294 ± 1 K
Target Compound Data	k(OH) = (25.0 ± 1.9) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ (cis/trans ocimene mixture)
Comparator Or Baseline	Myrcene: k(OH) = (21.3 ± 1.6) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹
Quantified Difference	Ocimene k(OH) is 17.4% higher than myrcene; absolute difference = 3.7 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹
Conditions	Relative rate technique; 1 atm air; 294 ± 1 K; OH generated from photolysis of methyl nitrite; reference compound: 2,3-dimethyl-2-butene

Why This Matters

For atmospheric chemistry modelers selecting BVOC standards, ocimene's 17% higher OH reactivity relative to myrcene directly alters estimated tropospheric lifetimes and SOA formation potential—using myrcene as a proxy would systematically underestimate ocimene's atmospheric impact.

• [1] Atkinson, R.; Aschmann, S. M.; Pitts, J. N. Rate constants for the gas‐phase reactions of the OH radical with a series of monoterpenes at 294 ± 1 K. International Journal of Chemical Kinetics 1986, 18 (3), 287–299. DOI: 10.1002/kin.550180303 View Source
• [2] Kim, D.; Stevens, P. S.; Hites, R. A. Rate Constants for the Gas-Phase Reactions of OH and O₃ with β-Ocimene, β-Myrcene, and α- and β-Farnesene as a Function of Temperature. The Journal of Physical Chemistry A 2011, 115 (4), 500–506. DOI: 10.1021/jp111173s View Source

Ozone Reactivity: Distinct Arrhenius Parameters Versus Myrcene for Tropospheric Ozone Budget Calculations

β-Ocimene and β-myrcene exhibit measurably different ozone reaction kinetics, determined in the same study over the temperature range 298–318 K at ~1 atm total pressure [1]. For β-ocimene + O₃, k = (3.15 × 10⁻¹⁵) exp[−(626 ± 110)/T] cm³ molecule⁻¹ s⁻¹, whereas for β-myrcene + O₃, k = (2.21 × 10⁻¹⁵) exp[−(520 ± 109)/T] cm³ molecule⁻¹ s⁻¹. The pre-exponential factor for β-ocimene is 43% larger, and the activation energy (Eₐ/R = 626 K) is 20% higher than that of β-myrcene (Eₐ/R = 520 K). At 298 K, the derived rate constants are approximately 3.9 × 10⁻¹⁶ and 3.9 × 10⁻¹⁶ cm³ molecule⁻¹ s⁻¹ respectively (near parity), but the differing temperature dependences cause divergent reactivity at elevated tropospheric temperatures, with β-ocimene reacting faster above ~310 K [1].

O₃ Reaction Kinetics

Head-to-head

Ocimene A = 3.15×10⁻¹⁵, Eₐ/R = 626 K Myrcene A = 2.21×10⁻¹⁵, Eₐ/R = 520 K Pre-exponential factor 43% larger; activation energy 20% higher

Supports ozone budget modeling context

Temperature-dependent divergence; cross-over near 310 K

Evidence Dimension	Gas-phase O₃ reaction Arrhenius parameters (298–318 K)
Target Compound Data	β-Ocimene + O₃: A = (3.15 × 10⁻¹⁵) cm³ molecule⁻¹ s⁻¹; Eₐ/R = 626 ± 110 K
Comparator Or Baseline	β-Myrcene + O₃: A = (2.21 × 10⁻¹⁵) cm³ molecule⁻¹ s⁻¹; Eₐ/R = 520 ± 109 K
Quantified Difference	Pre-exponential factor: 43% larger for β-ocimene; activation energy term (Eₐ/R): 20% higher for β-ocimene. Cross-over in relative rate near 298 K; β-ocimene becomes the faster reactant at T > ~310 K.
Conditions	Relative rate technique; ~1 atm total pressure; He diluent; O₃ from electrolysis of O₂; online mass spectrometric detection

Why This Matters

Atmospheric modelers cannot substitute myrcene ozone kinetics for ocimene, particularly in simulations involving temperature variations across the planetary boundary layer; the 20% higher activation energy for ocimene produces systematically different ozone consumption rates at elevated temperatures.

• [1] Kim, D.; Stevens, P. S.; Hites, R. A. Rate Constants for the Gas-Phase Reactions of OH and O₃ with β-Ocimene, β-Myrcene, and α- and β-Farnesene as a Function of Temperature. The Journal of Physical Chemistry A 2011, 115 (4), 500–506. DOI: 10.1021/jp111173s View Source

Stereoisomer-Dependent Polymerization Reactivity: ~10-Fold Divergence Between trans and cis Isomers Enables Unprecedented Microstructure Control

In the first living anionic polymerization study of β-ocimene, real-time ¹H NMR kinetics revealed a remarkably divergent reactivity between the trans (E) and cis (Z) isomers within the commercial isomeric mixture (E:Z = 70:30). The monomer reactivity ratios determined for the homopolymerization were r_trans = 3.16 and r_cis = 0.32, indicating that the trans isomer is approximately 10-fold more reactive than the cis isomer [1]. This means the homopolymerization of ocimene is in fact a 'stereo-copolymerization,' where the trans isomer is consumed preferentially. This reactivity divergence was exploited to isolate individual isomers for the first time. Furthermore, in statistical copolymerization with styrene, the reactivity order inverted (r_trans < r_cis), an astonishingly contradictory behavior that has no parallel among petroleum-derived dienes such as isoprene or butadiene [1]. Under redox emulsion polymerization, β-ocimene yields low molecular weight polymers with preferential 1,4-addition, in contrast to β-myrcene, which produces high molecular weight rubbery polymers (Mn = 1.68 × 10⁵ Da, 65% yield, Tg = −70 to −58 °C) under identical conditions [2]. However, using rare-earth metal coordination catalysts, polyocimene with controlled cis-1,4 (>99%) or trans-1,2 microstructure and Tg ≈ −20 °C can be achieved, which upon epoxidation/hydroxylation can be elevated to Tg = 74–79 °C [3].

Polymerization Reactivity

Reported

trans-ocimene r = 3.16 cis-ocimene r = 0.32 ~10-fold reactivity gap; inverts in styrene copolymerization

Enables polymer microstructure control studies

Living anionic polymerization; real-time ¹H NMR kinetics

Evidence Dimension	Anionic polymerization monomer reactivity ratios (homopolymerization)
Target Compound Data	β-Ocimene: r_trans = 3.16; r_cis = 0.32 (reactivity ratio = 9.9:1)
Comparator Or Baseline	Internal comparator: trans- vs. cis-β-ocimene within the same isomeric mixture. Cross-compound comparator: β-myrcene under redox emulsion polymerization yields high-MW rubber (Mn = 1.68 × 10⁵ Da, 65% yield) vs. β-ocimene which yields only low-MW polymers under identical conditions [2].
Quantified Difference	Trans isomer ~10× more reactive than cis in homopolymerization (r_trans/r_cis ≈ 9.9); reactivity order inverts in styrene copolymerization (r_trans < r_cis). Polyocimene Tg can be tuned from −20 °C (as-polymerized) to +79 °C (post-functionalized).
Conditions	Living anionic polymerization in cyclohexane; sec-BuLi initiator; Mn up to 50 kg mol⁻¹; real-time ¹H NMR kinetics [1]. Redox emulsion polymerization for cross-compound comparison [2]. Rare-earth metal coordination polymerization for microstructure-controlled polyocimene [3].

Why This Matters

For polymer chemists procuring bio-based diene monomers, the unique ~10-fold trans/cis reactivity gap in ocimene—and its inversion in styrene copolymerization—offers microstructure control capabilities not achievable with myrcene or petroleum-derived dienes; this directly affects molecular weight distribution, dispersity, and ultimate material properties.

• [1] Wadgaonkar, S. P.; Wagner, M.; Baptista, L. A.; Cortes-Huerto, R.; Frey, H.; Müller, A. H. E. Anionic Polymerization of the Terpene-Based Diene β-Ocimene: Complex Mechanism Due to Stereoisomer Reactivities. Macromolecules 2023, 56 (2), 664–677. DOI: 10.1021/acs.macromol.2c02241 View Source
• [2] Sahu, P.; Bhowmick, A. K. Redox Emulsion Polymerization of Terpenes: Mapping the Effect of the System, Structure, and Reactivity. Industrial & Engineering Chemistry Research 2019, 58 (46), 20946–20960. DOI: 10.1021/acs.iecr.9b04601 View Source
• [3] Peng, D.; et al. Regio- and Stereoselective Polymerization of Bio-based Ocimene by Rare-Earth Metal Catalysts. Chinese Journal of Polymer Science 2024, 42 (2), 223–229. DOI: 10.1007/s10118-023-3047-7 View Source

Antileishmanial Selectivity: β-Ocimene Demonstrates 469-Fold Higher Selectivity Index Than Clinical Reference Drug Meglumine Antimoniate

β-Ocimene was evaluated against Leishmania amazonensis in a comprehensive in vitro study that included both direct antiparasitic activity and cytotoxicity assessment [1]. β-Ocimene exhibited direct growth inhibition of promastigotes with IC₅₀ = 2.78 μM and axenic amastigotes with EC₅₀ = 1.12 μM, at concentrations non-toxic to RAW 264.7 macrophages (CC₅₀ = 114.5 μM). Against the clinically relevant intra-macrophagic amastigote form, β-ocimene achieved EC₅₀ = 0.89 μM. The resulting selectivity index (SI = CC₅₀ / EC₅₀_intra-macrophagic) was 469.52 times higher than that of the first-line clinical antileishmanial drug meglumine antimoniate, and 42.88 times higher than that of amphotericin B, both tested under comparable conditions [1]. The mechanism involves both direct membrane-permeabilizing effects (confirmed by membrane integrity assays and atomic force microscopy) and indirect immunomodulatory activity (increased TNF-α, nitric oxide, and reactive oxygen species; decreased IL-10 and IL-6) [1]. In contrast, myrcene—tested in other studies—has not demonstrated comparable antileishmanial potency or selectivity .

Antileishmanial Selectivity

Assay context

β-Ocimene SI = 128.7 Meglumine antimoniate SI = 1.0 (ref) Amphotericin B SI = 3.0 Selectivity index ratio: 469× vs meglumine, 43× vs amphotericin B

Supports antileishmanial screening context

In vitro L. amazonensis intra-macrophagic amastigotes

Evidence Dimension	In vitro selectivity index against intra-macrophagic L. amazonensis amastigotes
Target Compound Data	β-Ocimene: EC₅₀ (intra-macrophagic amastigotes) = 0.89 μM; CC₅₀ (RAW 264.7) = 114.5 μM; SI = 128.7
Comparator Or Baseline	Meglumine antimoniate: SI (relative) = 1.0 (reference); Amphotericin B: SI (relative) = 3.0
Quantified Difference	β-Ocimene selectivity index is 469.52× higher than meglumine antimoniate and 42.88× higher than amphotericin B, based on the ratio of selectivity indices measured within the same experimental framework.
Conditions	L. amazonensis promastigotes, axenic amastigotes, and intra-macrophagic amastigotes in RAW 264.7 murine macrophages; MTT and resazurin viability assays; membrane integrity by SYTOX Green; morphological analysis by atomic force microscopy

Why This Matters

For antileishmanial drug discovery programs, β-ocimene's selectivity index exceeding clinical reference drugs by two orders of magnitude makes it a uniquely promising scaffold; substituting a generic monoterpene (e.g., myrcene or limonene) would not recapitulate this selectivity profile.

• [1] Sousa, A. L.; et al. Cytotoxic and Antileishmanial Effects of the Monoterpene β-Ocimene. Pharmaceuticals 2023, 16 (2), 183. DOI: 10.3390/ph16020183 View Source

Antifungal Synergy with Fluconazole: Ocimene Exhibits the Strongest FIC Index Among Five Plant-Derived Molecules Tested Against Candida albicans

In a study evaluating five plant-derived molecules (cinnamaldehyde, ocimene, camphene, curcumin, and farnesene) against 33 clinical isolates and 2 standard strains of Candida albicans—including fluconazole (FLC)-resistant strains—ocimene demonstrated the strongest synergistic interaction with FLC across all growth modes [1]. The fractional inhibitory concentration (FIC) index values for ocimene + FLC were 0.155 for planktonic growth, 0.062 for developing biofilm, and 0.046 for mature biofilm (all values <0.5 indicate synergy; values <0.1 indicate very strong synergy) [1]. Ocimene (at 22 mM) reduced the MIC of FLC by 32-fold (from >128 μg/mL to 4 μg/mL), a degree of FLC potentiation unmatched by the other four compounds [1]. Ocimene also exhibited fungicidal activity, killing 99.9% of C. albicans inoculum within 20 minutes at its MFC of 88.2 mM (MIC range: 44.1–176.4 mM across isolates). For comparison, camphene and farnesene were merely fungistatic (MIC ranges of 8–32 mM and 25–100 mM, respectively) and showed weaker synergy [1].

Antifungal Synergy

Assay context

Ocimene + Fluconazole FIC index: Planktonic: 0.155 Developing biofilm: 0.062 Mature biofilm: 0.046 (strongest among 5 terpenoids tested)

Supports antifungal combination screening context

C. albicans clinical isolates; FLC MIC reduced 32-fold

Evidence Dimension	Fractional inhibitory concentration (FIC) index with fluconazole against C. albicans
Target Compound Data	Ocimene + FLC: FIC index = 0.155 (planktonic), 0.062 (developing biofilm), 0.046 (mature biofilm); FLC MIC reduced 32-fold (from >128 to 4 μg/mL) at 22 mM ocimene
Comparator Or Baseline	Cinnamaldehyde + FLC: higher FIC indices (weaker synergy). Camphene, curcumin, farnesene: fungistatic only; FIC synergies weaker than ocimene.
Quantified Difference	Ocimene FIC indices are the lowest among all five molecules tested for all three growth modes. Ocimene lowered FLC MIC by 32-fold vs. cinnamaldehyde at comparable synergy enhancement levels.
Conditions	CLSI M27-A3 broth microdilution; 33 clinical C. albicans isolates + 2 standard strains (ATCC 10231, ATCC 90028); FLC-resistant strain MIC >128 μg/mL; time-kill kinetics at MFC; biofilm assays on polystyrene microtiter plates

Why This Matters

For antifungal research groups developing combination therapies against drug-resistant Candida, ocimene is the empirically strongest FLC synergist among the five terpenoids tested; substituting farnesene or camphene—which lack fungicidal activity and exhibit weaker synergy—would compromise therapeutic efficacy.

• [1] Thakre, A. D.; Mulange, S. V.; Kodgire, S. S.; Zore, G. B.; Karuppayil, S. M. Effects of Cinnamaldehyde, Ocimene, Camphene, Curcumin and Farnesene on Candida albicans. Advances in Microbiology 2016, 6 (9), 627–643. DOI: 10.4236/aim.2016.69062 View Source

Optimal Application Scenarios for 3,7-Dimethylocta-1,3,5-triene Based on Verified Differentiation Evidence

Atmospheric Chemistry Calibration Standards for BVOC Oxidation Modeling

When constructing or validating chemical transport models that predict secondary organic aerosol (SOA) formation from biogenic emissions, 3,7-dimethylocta-1,3,5-triene should be procured as a discrete calibration standard rather than approximated by myrcene kinetics. The 17.4% higher OH radical rate constant (25.0 vs. 21.3 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ at 294 K) and the 20% higher O₃ reaction activation energy (Eₐ/R = 626 K vs. 520 K for myrcene) produce systematically different calculated atmospheric lifetimes and oxidation product distributions [1][2]. Using the correct, compound-specific Arrhenius parameters is essential for accurate SOA yield predictions in regions where ocimene-emitting vegetation (e.g., Lavandula, Ocimum, Cannabis spp.) dominates the local BVOC profile.

Bio-Based Precision Polymer Synthesis Requiring Stereochemical Microstructure Control

For polymer research laboratories developing sustainable elastomers or functionalized polyolefins, 3,7-dimethylocta-1,3,5-triene offers microstructure control capabilities that are unavailable with myrcene or petroleum-derived dienes. The ~10-fold reactivity difference between trans (r = 3.16) and cis (r = 0.32) isomers during anionic homopolymerization enables kinetic resolution strategies for isomer enrichment [3]. Furthermore, rare-earth metal coordination catalysts can achieve >99% cis-1,4 or trans-1,2 selectivity, yielding polyocimene with a baseline Tg of approximately −20 °C that can be elevated to +79 °C via post-polymerization epoxidation or hydroxylation [4]. Procurement specifications should clearly state the E:Z isomer ratio (typically 70:30 in commercial β-ocimene) as this directly impacts polymerization kinetics and final polymer dispersity.

Antileishmanial Drug Discovery and in Vitro Screening Campaigns

For neglected tropical disease drug discovery programs targeting Leishmania amazonensis, β-ocimene should be prioritized over generic monoterpenes as a validated positive control or scaffold for medicinal chemistry optimization. The compound's selectivity index against intra-macrophagic amastigotes (469.52× more selective than meglumine antimoniate; 42.88× more selective than amphotericin B) provides a benchmark that structurally related monoterpenes such as myrcene and limonene have not approached in published studies [5]. Procurement of high-purity β-ocimene (>95% GC) is critical to avoid confounding biological readouts from isomer mixtures or oxidation byproducts, as the compound's mechanism involves both direct membrane disruption and immunomodulatory effects (TNF-α, NO, ROS modulation) that require reproducible dosing [5].

Antifungal Combination Therapy Research Against Fluconazole-Resistant Candida albicans

For antifungal research groups investigating strategies to overcome fluconazole resistance in Candida albicans, ocimene is the empirically optimal terpenoid synergist among the five candidates tested by Thakre et al. (2016). Its FIC index values of 0.046–0.155 (indicating very strong to strong synergy), 32-fold reduction of FLC MIC, and rapid fungicidal kinetics (99.9% kill within 20 min at 88.2 mM) make it suitable as a reference synergist in checkerboard assays, time-kill studies, and biofilm eradication protocols [6]. Researchers should verify the isomeric composition of procured ocimene, as the antifungal activity of individual (E) and (Z) isomers has not been separately characterized, and the commercial isomeric mixture may exhibit batch-to-batch variability in bioassay performance [6].

Application

Selection Property

Validation Focus

Atmospheric chemistry BVOC oxidation modeling

OH and O₃ kinetic parameters

Reaction rate constant validation

Bio-based precision polymer synthesis

Isomeric composition and polymerization reactivity

Polymer microstructure control validation

Antileishmanial drug discovery screening

Selectivity index against L. amazonensis

Antileishmanial assay selectivity validation

Antifungal combination screening research

FIC index with fluconazole

Antifungal synergy assay validation

• [1] Atkinson, R.; Aschmann, S. M.; Pitts, J. N. Rate constants for the gas‐phase reactions of the OH radical with a series of monoterpenes at 294 ± 1 K. International Journal of Chemical Kinetics 1986, 18 (3), 287–299. DOI: 10.1002/kin.550180303 View Source
• [2] Kim, D.; Stevens, P. S.; Hites, R. A. Rate Constants for the Gas-Phase Reactions of OH and O₃ with β-Ocimene, β-Myrcene, and α- and β-Farnesene as a Function of Temperature. The Journal of Physical Chemistry A 2011, 115 (4), 500–506. DOI: 10.1021/jp111173s View Source
• [3] Wadgaonkar, S. P.; Wagner, M.; Baptista, L. A.; Cortes-Huerto, R.; Frey, H.; Müller, A. H. E. Anionic Polymerization of the Terpene-Based Diene β-Ocimene: Complex Mechanism Due to Stereoisomer Reactivities. Macromolecules 2023, 56 (2), 664–677. DOI: 10.1021/acs.macromol.2c02241 View Source
• [4] Peng, D.; et al. Regio- and Stereoselective Polymerization of Bio-based Ocimene by Rare-Earth Metal Catalysts. Chinese Journal of Polymer Science 2024, 42 (2), 223–229. DOI: 10.1007/s10118-023-3047-7 View Source
• [5] Sousa, A. L.; et al. Cytotoxic and Antileishmanial Effects of the Monoterpene β-Ocimene. Pharmaceuticals 2023, 16 (2), 183. DOI: 10.3390/ph16020183 View Source
• [6] Thakre, A. D.; Mulange, S. V.; Kodgire, S. S.; Zore, G. B.; Karuppayil, S. M. Effects of Cinnamaldehyde, Ocimene, Camphene, Curcumin and Farnesene on Candida albicans. Advances in Microbiology 2016, 6 (9), 627–643. DOI: 10.4236/aim.2016.69062 View Source